3-[(2,5-Dimethylphenyl)methyl]-7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione

• IUPAC Name: 3-[(2,5-dimethylphenyl)methyl]-7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione
• InChI: InChI=1S/C15H18N2O2S/c1-10-3-4-11(2)12(7-10)8-17-13(18)15(16-14(17)19)5-6-20-9-15/h3-4,7H,5-6,8-9H2,1-2H3,(H,16,19)
• InChI Key: MZBMLEJDLNRVRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CN2C(=O)C3(CCSC3)NC2=O
• Molecular Formula: C15H18N2O2S
• Molecular Weight: 290.4 g/mol

Description

3-[(2,5-Dimethylphenyl)methyl]-7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione, also known as DT-010, is a chemical compound that has been studied extensively for its potential therapeutic applications. It is a spirocyclic compound that has shown promise in the treatment of various diseases and disorders.

Mechanism of Action

3-[(2,5-Dimethylphenyl)methyl]-7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione is believed to exert its therapeutic effects through a variety of mechanisms. In cancer research, it has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the growth of new blood vessels that feed tumors), and inhibit the activity of certain enzymes that are involved in tumor growth. In infectious disease research, 3-[(2,5-Dimethylphenyl)methyl]-7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione has been shown to disrupt the cell walls of bacteria and fungi, leading to their death. In neurological disorder research, 3-[(2,5-Dimethylphenyl)methyl]-7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione has been shown to modulate the activity of certain neurotransmitters in the brain, leading to improved cognitive function and reduced seizure activity.
Biochemical and Physiological Effects:
3-[(2,5-Dimethylphenyl)methyl]-7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione has been shown to have a variety of biochemical and physiological effects in animal studies. In cancer research, it has been shown to inhibit tumor growth and metastasis, and to reduce the production of certain inflammatory cytokines that are involved in cancer progression. In infectious disease research, 3-[(2,5-Dimethylphenyl)methyl]-7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione has been shown to have broad-spectrum antimicrobial activity, and to reduce the production of certain virulence factors that are involved in bacterial and fungal infections. In neurological disorder research, 3-[(2,5-Dimethylphenyl)methyl]-7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione has been shown to improve cognitive function and reduce seizure activity in animal models.

Advantages and Limitations for Lab Experiments

3-[(2,5-Dimethylphenyl)methyl]-7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione has several advantages for lab experiments, including its broad-spectrum activity against various diseases and disorders, its relatively low toxicity, and its ability to cross the blood-brain barrier. However, there are also several limitations to its use in lab experiments, including its relatively low solubility in water, its potential for off-target effects, and the need for further studies to determine its optimal dosing and administration.

Future Directions

There are several potential future directions for research on 3-[(2,5-Dimethylphenyl)methyl]-7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione. In cancer research, future studies could focus on its potential use in combination with other chemotherapy drugs, or on its use in treating other types of cancer. In infectious disease research, future studies could focus on its potential use in treating drug-resistant bacterial and fungal infections. In neurological disorder research, future studies could focus on its potential use in treating other types of epilepsy, or on its use in combination with other drugs for the treatment of Alzheimer's and Parkinson's diseases. Overall, 3-[(2,5-Dimethylphenyl)methyl]-7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione shows promise as a potential therapeutic agent for a variety of diseases and disorders, and further research is needed to fully explore its potential.

Synthesis Methods

The synthesis of 3-[(2,5-Dimethylphenyl)methyl]-7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione involves the reaction of 2,5-dimethylbenzylamine with 2-chloroacetyl chloride, followed by the addition of thiosemicarbazide and subsequent cyclization. The final product is obtained through a purification process involving recrystallization.

Scientific Research Applications

3-[(2,5-Dimethylphenyl)methyl]-7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione has been studied for its potential therapeutic applications in various fields of medicine, including cancer, infectious diseases, and neurological disorders. In cancer research, 3-[(2,5-Dimethylphenyl)methyl]-7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione has been shown to have antitumor activity, and has been studied as a potential treatment for breast cancer, lung cancer, and liver cancer. In infectious disease research, 3-[(2,5-Dimethylphenyl)methyl]-7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione has been shown to have antimicrobial activity against various bacteria and fungi. In neurological disorder research, 3-[(2,5-Dimethylphenyl)methyl]-7-thia-1,3-diazaspiro[4.4]nonane-2,4-dione has been studied as a potential treatment for Alzheimer's disease, Parkinson's disease, and epilepsy.